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Compound of Interest

Compound Name: 5-Bromosalicylic acid

Cat. No.: B146069

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the proper use and disposal of 5-Bromosalicylic acid, ensuring a secure
laboratory environment and compliance with regulatory standards. By providing procedural,
step-by-step guidance, we aim to be your preferred source for laboratory safety and chemical
handling information.

Essential Safety Information at a Glance

5-Bromosalicylic acid is a compound that requires careful handling due to its potential health
hazards. It is known to be an irritant to the skin, eyes, and respiratory system.[1] Adherence to
proper personal protective equipment (PPE) protocols is mandatory to prevent exposure.

Quantitative Data Summary

While specific occupational exposure limits such as Threshold Limit Value (TLV) or Permissible
Exposure Limit (PEL) have not been established for 5-Bromosalicylic acid, the following data
provides a quantitative overview of its properties and known toxicity. The absence of defined
exposure limits underscores the need for stringent adherence to safety protocols.
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Property Value Source

Molecular Formula C7HsBrOs [2][3]

Molecular Weight 217.02 g/mol [2][3]

Appearance White to off-white crystalline o
powder

Melting Point 159 - 162 °C [4]

Acute Toxicity (Oral) No data available [4]

Acute Toxicity (Dermal) No data available

Acute Toxicity (Inhalation) No data available

Acute Toxicity (Intravenous) LD50 (Mouse): 100 mg/kg [1]

GHS Hazard Statements H315: Causes skin irritation [2]

H319: Causes serious eye 2]

irritation

H335: May cause respiratory 2]

irritation

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 5-Bromosalicylic acid is crucial to minimize risk. The

following protocol outlines the necessary steps from preparation to cleanup.

Engineering Controls and Preparation

Ventilation: Always handle 5-Bromosalicylic acid in a well-ventilated area.[5] Use of a
chemical fume hood is strongly recommended to keep airborne levels to a minimum.[1]

Designated Area: Designate a specific area for handling this chemical to prevent cross-
contamination.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible.
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 5-Bromosalicylic acid:
o Eye Protection: Wear chemical safety goggles or a face shield.[3][5]
o Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) are required.[1][5]

» Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask or a respirator with a particulate filter is necessary.[5]

Handling Procedure

¢ Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[5]
» Weighing: If weighing the powder, do so in a fume hood or a ventilated balance enclosure.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o Storage: Keep the container tightly closed when not in use and store in a cool, dry, and well-
ventilated area away from incompatible substances such as strong oxidizing agents.[1][5]

Spill and Cleanup

In the event of a small spill:

o Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate
area and ensure adequate ventilation.

» Containment: Prevent the spread of the spilled material.

o Cleanup: Carefully sweep or vacuum the spilled solid material, avoiding dust generation.
Place the collected material into a suitable, labeled container for disposal.

» Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., soap and
water).
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Disposal Plan: Managing 5-Bromosalicylic Acid
Waste

Proper disposal of 5-Bromosalicylic acid and its contaminated materials is critical to protect
the environment and comply with regulations.

Waste Segregation and Collection

¢ Solid Waste: Collect surplus and non-recyclable 5-Bromosalicylic acid in a designated,
clearly labeled, and sealed container.

+ Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing paper, and paper towels, should be considered contaminated and
collected in the same designated waste container.

Container Labeling

All waste containers must be accurately labeled with:
¢ The full chemical name: "5-Bromosalicylic acid"
o Appropriate hazard warnings (e.g., "Irritant™)

e The date of waste generation

Storage Pending Disposal

Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials. The storage area should be secure and accessible only to authorized

personnel.

Final Disposal

o Professional Disposal Service: The primary recommended method of disposal is through a
licensed professional waste disposal service. The material may be sent to a licensed
chemical destruction plant or disposed of by controlled incineration with flue gas scrubbing.
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e Regulatory Compliance: Always consult and adhere to all federal, state, and local regulations
when disposing of this substance.

Process Visualization

To provide a clear, at-a-glance understanding of the handling and disposal workflow, the
following diagram illustrates the logical steps involved.
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Workflow for Handling and Disposal of 5-Bromosalicylic Acid

Preparation

Engineering Controls:
- Fume Hood
- Eyewash/Shower

Don Personal Protective Equipment:
- Goggles
- Lab Coat
- Gloves
- Respirator (if needed)

Weighing and Transfer
(Minimize Dust)

Experimental Use

Cleanup & Storage Disposal

Collect Waste

CES (Solid & Contaminated Materials)

l

Store in Tightly Sealed Container
(Cool, Dry, Ventilated Area)

Label Waste Container

Store Waste Securely

Dispose via Licensed Service
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Caption: A flowchart outlining the procedural steps for the safe handling and disposal of 5-
Bromosalicylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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